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Compound of Interest

Compound Name: O-(Trimethylsilyl)hydroxylamine

Cat. No.: B1301986

CAS Number: 22737-36-6 Synonyms: Aminoxytrimethylsilane, TMSONH:

This technical guide provides a comprehensive overview of O-(Trimethylsilyl)hydroxylamine,
a versatile O-substituted hydroxylamine reagent. It is intended for researchers, scientists, and
professionals in drug development and fine chemical synthesis. This document details the
compound's physicochemical properties, safety information, key synthetic applications, and
representative experimental protocols.

Physicochemical and Spectroscopic Data

O-(Trimethylsilyl)hydroxylamine is a colorless to nearly colorless liquid, notable for the
protective trimethylsilyl group on the hydroxylamine oxygen. This silylation enhances its utility
in various organic transformations compared to unprotected hydroxylamine.

Table 1: Physicochemical Properties of O-(Trimethylsilyl)hydroxylamine
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Property Value Reference(s)
CAS Number 22737-36-6 [1]

Molecular Formula C3H11NOSi

Molecular Weight 105.21 g/mol [1]
Appearance Liquid [1]

Boiling Point 98-100 °C [1]

Density 0.86 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.405

[1]

Flash Point 12 °C (53.6 °F) - closed cup [1]
Storage Temperature 2-8°C [1]
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| SMILES | C--INVALID-LINK--(C)ON |[1] |

Safety and Handling

O-(Trimethylsilyl)hydroxylamine is a hazardous chemical that requires careful handling in a

controlled laboratory environment. It is highly flammable and corrosive. Adherence to

appropriate safety protocols, including the use of personal protective equipment (PPE), is

mandatory.

Table 2: GHS Hazard and Precautionary Information
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Category

Pictograms

Code

GHS02, GHS05

Description Reference(s)

Flame, Corrosion

Signal Word

Danger

[1]

Hazard Statements

H225

Highly flammable

liquid and vapor.

H314

Causes severe skin
burns and eye [1]

damage.

Precautionary
Statements

P210

Keep away from heat,

hot surfaces, sparks,

open flames and other  [1]
ignition sources. No

smoking.

P280

Wear protective
gloves/protective
clothing/eye [1]
protection/face

protection.

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated [1]
clothing. Rinse skin

with water/shower.

P305+P351+P338

IF IN EYES: Rinse
cautiously with water

for several minutes.
Remove contact [1]
lenses, if present and

easy to do. Continue

rinsing.

Hazard Classifications

Flam. Liqg. 2; Skin
Corr. 1B

Flammable Liquid [1]
Category 2; Skin
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Category Code Description Reference(s)

Corrosion Category
1B

| Required PPE | | Faceshields, Goggles, Gloves, ABEK (EN14387) respirator filter |[1] |

Key Applications and Reactions

O-(Trimethylsilyl)hydroxylamine is a key reagent in several important synthetic
transformations. Its primary utility lies in its role as a protected hydroxylamine, enabling
reactions that might otherwise be complicated by the dual nucleophilicity of the parent

compound.

Synthesis of O-Trimethylsilyl Oxime Ethers

A principal application is the reaction with aldehydes and ketones to form O-trimethylsilyl oxime
ethers. These products are stable intermediates that can be used in further synthetic steps,
such as chemoselective additions of organometallic reagents.
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H20
+ (CH3)3SiONH:2
Aldehyde or Ketone - H20
(R-C(=O)-R) >

O-Trimethylsilyl Oxime Ether
(R-C(=NOSI(CHs)3)-R")

O-(Trimethylsilyl)hydroxylamine
((CH3)3SiONH2)
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Building Block for
Fine Chemicals

Preparation of
O-Trimethylsilyl Oxime Ethers
O-(Trimethylsilyl)hydroxylamine
CAS 22737-36-6
| Synthesis of i

1

i OLED Materials |

Key Intermediate|

Intermediate in
a-Branched Amine Synthesis
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1. Reaction Setup
- Dissolve carbonyl in anhydrous solvent
- Inert atmosphere (Ar/Nz)

2. Reagent Addition
- Add O-(TMS)hydroxylamine (1.1 eq)

l

3. Reaction
- Stir at RT or heat
- Monitor by TLC/GC

eaction Complete

4. Workup
- Cool to RT
- Remove solvent in vacuo

:

5. Purification (if needed)
- Vacuum distillation or
- Flash chromatography

Pure O-Trimethylsilyl
Oxime Ether

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. O-(Trimethylsilyl)hydroxylamine technical grade, 90 22737-36-6 [sigmaaldrich.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to O-
(Trimethylsilyl)hydroxylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301986#0-trimethylsilyl-hydroxylamine-cas-number-
22737-36-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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